(3,4-dimethoxyphenyl)(1-isopropyl-1H-benzimidazol-2-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3,4-dimethoxyphenyl)(1-isopropyl-1H-benzimidazol-2-yl)methanol, also known as DIBOM, is a chemical compound that has been the subject of scientific research due to its potential as a therapeutic agent. In
Mechanism of Action
(3,4-dimethoxyphenyl)(1-isopropyl-1H-benzimidazol-2-yl)methanol is believed to exert its anti-cancer effects by inhibiting the activity of enzymes involved in cell division and growth. It also appears to induce apoptosis, or programmed cell death, in cancer cells. The exact mechanism of action for its anti-inflammatory and neuroprotective effects is still under investigation.
Biochemical and Physiological Effects:
This compound has been shown to reduce the proliferation of cancer cells and induce apoptosis in vitro. In animal studies, it has been shown to reduce the growth of tumors and improve survival rates. It has also been shown to reduce inflammation and protect against neuronal damage in models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using (3,4-dimethoxyphenyl)(1-isopropyl-1H-benzimidazol-2-yl)methanol in lab experiments is its high potency and specificity for its target enzymes. However, its low solubility in water can make it difficult to work with in certain assays. Additionally, further studies are needed to determine its safety and efficacy in humans.
Future Directions
Future research on (3,4-dimethoxyphenyl)(1-isopropyl-1H-benzimidazol-2-yl)methanol could focus on its potential as a treatment for specific types of cancer, as well as its mechanism of action in neurodegenerative diseases. It could also be investigated for its potential as a therapeutic agent for other inflammatory conditions. Further studies are needed to determine its safety and efficacy in humans, as well as its potential for drug development.
Synthesis Methods
The synthesis of (3,4-dimethoxyphenyl)(1-isopropyl-1H-benzimidazol-2-yl)methanol involves the reaction of 3,4-dimethoxybenzaldehyde with 1-isopropyl-1H-benzimidazole in the presence of a reducing agent such as sodium borohydride. The resulting product is then oxidized to form this compound.
Scientific Research Applications
(3,4-dimethoxyphenyl)(1-isopropyl-1H-benzimidazol-2-yl)methanol has been studied for its potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. It has also been investigated for its anti-inflammatory properties and its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
(3,4-dimethoxyphenyl)-(1-propan-2-ylbenzimidazol-2-yl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-12(2)21-15-8-6-5-7-14(15)20-19(21)18(22)13-9-10-16(23-3)17(11-13)24-4/h5-12,18,22H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDWHUFUTEXIGAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=CC=CC=C2N=C1C(C3=CC(=C(C=C3)OC)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.